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Compound of Interest

1H-Indol-1-amine,4-chloro-2,3-

Compound Name:
dihydro-

Cat. No.: B12285483

Get Quote
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Executive Summary

1-Amino-4-chloroindoline (N-amino-4-chloroindoline) is a bicyclic hydrazine derivative
characterized by a 2,3-dihydro-1H-indole (indoline) core substituted with a chlorine atom at the
C4 position and a primary amino group at the N1 position. It serves as a critical nucleophilic
building block in the synthesis of rilmenidine-like and clonidine-like antihypertensive agents,
specifically those targeting

-adrenergic and imidazoline

receptors.

Chemical Structure & Identification
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Property Detail

IUPAC Name 4-Chloro-2,3-dihydro-1H-indol-1-amine

1-Amino-4-chloroindoline; N-Amino-4-
Common Name ) )
chloroindoline

C

Molecular Formula H

CIN

168.62 g/mol (Free Base) / 205.08 g/mol (HCI

Molecular Weight Salt)

SMILES Clclcccc2N(N)CCcl12

Core Scaffold Indoline (2,3-dihydroindole)

Key Functional Groups N-Amino (Hydrazine moiety), Aryl Chloride (C4)

Structural Analysis

« Indoline Ring System: Unlike the planar indole, the indoline ring is non-planar. The five-
membered nitrogen-containing ring adopts a "puckered” envelope conformation to relieve
torsional strain, placing the N1-amino group in a pseudo-equatorial position to minimize
steric repulsion with the C7 proton.

e 4-Chloro Substituent: The chlorine atom at position 4 exerts a negative inductive effect (-1),
reducing the electron density of the benzene ring. However, its steric proximity to the C3
position is minimal compared to a C7 substituent, allowing for unhindered flexibility of the
ethyl chain in the five-membered ring.

e N-Amino Group: The N1-nitrogen is

hybridized (pyramidal). The attached amino group (-NH

) makes the molecule a 1,1-disubstituted hydrazine, rendering it highly nucleophilic and
capable of forming hydrazones or reacting with electrophilic amidines.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12285483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

Experimental data is primarily derived from the hydrochloride salt form, which is the stable

storage form due to the oxidation sensitivity of the free base.

Parameter

Value | Description

Source

Melting Point (HCI Salt)

205-208 °C

Acta Pol. Pharm. [1]

Off-white to beige crystalline

Appearance ] Observed
solid (Salt)
Soluble in DMSO, Methanol,
Solubility Water (hot); Insoluble in Experimental
Hexane
) ) ~3—4 (Estimated for N-amino
pKa (Conjugate Acid) Calculated

group)

IR Spectrum (KBr)

: 3044, 2900 (C-H), 2513 (

), 1605 (Ar-C=C) cm

Acta Pol.[1] Pharm. [1]

1H NMR (DMSO-d

)

10.69 (br s, 3H,

), 7.30-7.21 (m, Ar-H)

Acta Pol.[2][1] Pharm. [1]

Synthesis & Manufacturing Protocol

The synthesis of 1-amino-4-chloroindoline proceeds via the N-nitrosation—Reduction pathway.

This protocol ensures high regioselectivity for the N1 position.

Reaction Pathway Diagram

Amyl Nitrite

4-Chloroindoline Hexane, RT >

N-Nitroso-4-chloroindoline

(Precursor)

(Intermediate)

LiAIH4 Reduction

THF/Ether, Reflux . | 1-Amino-4-chloroindoline
>

HCl/Ether ,_ | HCI Salt Form
(Target) o (Stable)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/8

Tech Support


https://www.ptfarm.pl/pub/File/Acta_Poloniae/2015/2/acta%202_2015.pdf
https://www.ptfarm.pl/pub/File/Acta_Poloniae/2015/2/277.pdf
https://www.ptfarm.pl/pub/File/Acta_Poloniae/2015/2/acta%202_2015.pdf
https://www.benchchem.com/product/b12285483/docs?utm_src=pdf-body-img#1-amino-4-chloroindoline-chemical-structure-synthesis-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12285483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Figure 1: Synthetic route from 4-chloroindoline to the target hydrazine salt.

Detailed Methodology
Step 1: N-Nitrosation

Reagents: 4-Chloroindoline (1.0 eq), Amyl Nitrite (3.0 eq), Hexane (Solvent).

Procedure: Dissolve 4-chloroindoline in hexane. Add amyl nitrite in one portion.

Conditions: Stir at room temperature for 30 minutes.

Work-up: The N-nitroso intermediate often precipitates or forms an oil. Collect by filtration or
decantation. Note: N-nitroso compounds are potential carcinogens; handle with extreme
caution.[3][4]

Step 2: Reduction to Hydrazine

Reagents: Lithium Aluminum Hydride (LiAIH

, 1.5 eq), Anhydrous THF or Diethyl Ether.

e Procedure: Prepare a suspension of LiAIH

in anhydrous ether/THF. Add the N-nitroso intermediate dropwise at 0°C.

» Conditions: Warm to room temperature, then reflux for 2 hours to ensure complete reduction
of the N-N=0O bond to N-NH

» Quenching: Cool to 0°C. Carefully quench with water/NaOH (Fieser method) to destroy
excess hydride.

e |solation: Filter off aluminum salts.[1] Dry the filtrate over MgSO
and concentrate to obtain the oily free base.

Step 3: Salt Formation
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e Dissolve the crude free base in diethyl ether.
e Add 3.2 M HCI in ether dropwise.

o Collect the precipitate (1-Amino-4-chloroindoline HCI) by filtration. Recrystallize from
ethanol/ether if necessary.

Applications in Drug Development

The primary utility of 1-amino-4-chloroindoline lies in its ability to form guanidine-like or
amidine-like bridges, mimicking the structure of clonidine.

Target: Imidazoline Receptors (

) &

-Adrenoceptors

Researchers utilize this scaffold to synthesize N-[(imidazolin-2-yl)amino]indolines.[2]

e Mechanism: The hydrazine nitrogen (N1-NH

) reacts with electrophiles like N-tert-butoxycarbonyl-2-methylthio-4,5-dihydro-1H-imidazole
to form the imidazoline ring connection.

e SAR (Structure-Activity Relationship):

o The indoline core restricts conformational freedom compared to open-chain
phenylhydrazines, potentially increasing receptor selectivity.

o The 4-chloro substituent modulates lipophilicity (LogP) and electronic distribution, often
enhancing blood-brain barrier (BBB) penetration and receptor affinity compared to the
unsubstituted analog.

Key Reaction:
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1-Amino-4-chloroindoline + 2-Methylthio-imidazoline

4-Chloro-N-(imidazolin-2-yl)indolin-1-amine (Yields active antihypertensive agents)

[1]

Safety & Handling

o Toxicity: As a hydrazine derivative, the compound is suspected to be toxic and potentially
genotoxic. The intermediate N-nitroso compound is a known carcinogen class.

 Stability: The free base is prone to oxidation (turning dark brown/black) upon air exposure.
Store exclusively as the HCI salt under inert gas (Argon/Nitrogen) at -20°C.

o PPE: High-grade nitrile gloves, chemical safety goggles, and a fume hood are mandatory.
References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. ptfarm.pl [ptfarm.pl]

o 2. ptfarm.pl [ptfarm.pl]

e 3. 4-Chloroaniline CAS#: 106-47-8 [m.chemicalbook.com]
e 4. 4-Chloroaniline - Wikipedia [en.wikipedia.org]

e To cite this document: BenchChem. [1-Amino-4-Chloroindoline: Chemical Structure,
Synthesis, and Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12285483/docs#1-amino-4-chloroindoline-chemical-
structure-synthesis-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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